6-Bromo-5-fluoro-3-iodo-1-methyl-1H-indazole

• IUPAC Name: 6-bromo-5-fluoro-3-iodo-1-methylindazole
• InChI: InChI=1S/C8H5BrFIN2/c1-13-7-3-5(9)6(10)2-4(7)8(11)12-13/h2-3H,1H3
• InChI Key: QDXOAYJXFGPUCX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC(=C(C=C2C(=N1)I)F)Br
• Molecular Formula: C8H5BrFIN2
• DSSTOX Substance ID: DTXSID101255772
• Molecular Weight: 354.95 g/mol
• CAS RN: 1286734-96-0

Description

6-Bromo-5-fluoro-3-iodo-1-methyl-1H-indazole is a chemical compound with the molecular formula C8H5BrFIN2. It is used in laboratory chemicals and for the manufacture of substances. It also finds use in scientific research and development.

Molecular Structure Analysis

The molecular structure of 6-Bromo-5-fluoro-3-iodo-1-methyl-1H-indazole consists of a six-membered benzene ring fused to a five-membered nitrogenous ring. The benzene ring is substituted with bromo, fluoro, and iodo groups, while the nitrogenous ring carries a methyl group.

Physical And Chemical Properties Analysis

6-Bromo-5-fluoro-3-iodo-1-methyl-1H-indazole is a solid substance. It should be stored at 2-8°C. The molecular weight of the compound is 354.95.

Scientific Research Applications

Therapeutic Potential

Indazole derivatives, including compounds structurally related to "6-Bromo-5-fluoro-3-iodo-1-methyl-1H-indazole," have been identified for their promising therapeutic applications. Research highlights the indazole scaffold's pharmacological importance, forming the basis of compounds with potential therapeutic value. Derivatives of indazoles exhibit anticancer and anti-inflammatory activities, and applications in disorders involving protein kinases and neurodegeneration. The defined mechanism of action of these compounds allows for the development of new molecules with significant biological and therapeutic properties (Denya, Malan, & Joubert, 2018).

Chemical Synthesis and Material Science

The synthesis of "6-Bromo-5-fluoro-3-iodo-1-methyl-1H-indazole" and its derivatives opens avenues for novel synthetic routes and applications in material science. Transition-metal-catalyzed C–H activation/annulation sequences are pivotal in constructing functionalized indazole derivatives, showcasing the compound's versatility in medicinal applications, functional flexibility, and structural complexity. This synthetic strategy emphasizes the importance of indazole derivatives in the development of new chemical entities and pharmaceuticals, highlighting the role of metal salts in reactions as catalysts or oxidants (Shiri, Roosta, Dehaen, & Amani, 2022).

Biological Activities and Applications

Indazole derivatives, encompassing "6-Bromo-5-fluoro-3-iodo-1-methyl-1H-indazole," showcase a spectrum of biological activities, including antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral activities. These compounds' diverse biological activities underline their potential as candidates for developing new therapeutic agents addressing various health conditions. The broad range of activities also signifies the compound's relevance in drug discovery and development, aiming to explore its potential in treating specific diseases or conditions (Ali, Dar, Pradhan, & Farooqui, 2013).

Safety and Hazards

This compound is classified as having acute toxicity (oral), and it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed. Safety measures include avoiding breathing dust, mist, spray, washing skin thoroughly after handling, not eating, drinking or smoking when using this product, and using only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

The primary targets of 6-Bromo-5-fluoro-3-iodo-1-methyl-1H-indazole are currently unknown

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of 6-Bromo-5-fluoro-3-iodo-1-methyl-1H-indazole . .